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Compound of Interest

Compound Name: Isobutyl octanoate

Cat. No.: B1582965

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Octanoate: Boiling
and Melting Points

This technical guide provides a comprehensive overview of the boiling and melting points of
isobutyl octanoate, tailored for researchers, scientists, and professionals in drug
development. This document outlines the key physical properties, presents detailed
experimental protocols for their determination, and includes visual workflows to elucidate these
processes.

Core Physical Properties of Isobutyl Octanoate

Isobutyl octanoate, an ester known for its characteristic fruity aroma, possesses distinct
physical properties that are crucial for its handling, application, and purification in various
scientific and industrial contexts.

Data Presentation

The quantitative physical data for isobutyl octanoate are summarized in the table below for
clarity and ease of comparison.

Property Value Conditions
Boiling Point 231.00 to 232.00 °C @ 760.00 mm Hg[1]
Melting Point Data not readily available*
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*The melting point of isobutyl octanoate is not widely reported in standard chemical literature.
This is likely because its melting point is well below 0 °C, and it exists as a colorless liquid at
standard ambient temperature and pressure.[1] Esters with similar molecular structures tend to
have low melting points.[2][3]

Experimental Determination Protocols

The following sections detail the standard methodologies for the experimental determination of
the boiling and melting points of organic compounds like isobutyl octanoate.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like isobutyl octanoate, several methods can be employed for an
accurate determination.

Methodology: Thiele Tube Method

This method is a common and straightforward technique for determining the boiling point of a
small sample of liquid.[4]

Sample Preparation: A small volume (approximately 0.5 mL) of isobutyl octanoate is placed
into a small test tube or a Durham tube.[4]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid sample within the test tube. This tube will serve as an indicator of the boiling point.[4]

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer's bulb. This assembly is then secured in a Thiele tube filled with a high-
boiling point oil (e.g., mineral oil or silicone oil), making sure the rubber band or attachment
is above the oil level.[4]

e Heating: The Thiele tube is gently heated at the side arm. The design of the tube allows for
the circulation of the oil, ensuring uniform temperature distribution.[4]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. The heating is continued until a continuous and rapid stream of
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bubbles emerges from the capillary tube.

e Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the stream of bubbles ceases, and the
liquid just begins to enter the capillary tube.[4] This temperature corresponds to the point
where the vapor pressure of the sample equals the atmospheric pressure.

o Pressure Correction: The observed boiling point should be recorded along with the ambient
atmospheric pressure. If the pressure is not 760 mm Hg, a correction may be necessary.

Melting Point Determination

While isobutyl octanoate is a liquid at room temperature, the following is a general protocol
for determining the melting point of an organic solid, which would be applicable if the substance
were to be solidified at low temperatures. The melting point is the temperature at which a solid
transitions into a liquid.[5] For pure crystalline solids, this transition occurs over a narrow range.

[51[6]
Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of the solidified isobutyl octanoate is finely powdered.
The open end of a capillary tube is pressed into the powder to collect a small sample.

o Packing the Sample: The capillary tube is then inverted and tapped gently to pack the solid
into the sealed end. The sample height should be approximately 2-3 mm.[6]

o Apparatus Setup: The packed capillary tube is placed into the heating block of a melting
point apparatus.[5]

o Heating and Observation: The sample is heated rapidly to a temperature about 15-20 °C
below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to
allow for thermal equilibrium.[5]

* Melting Range Determination: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has transformed into a clear liquid is recorded as the end of the melting range.[6] For a pure
compound, this range should be narrow (0.5-2 °C).[5][6]
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Mandatory Visualizations

The following diagrams illustrate the experimental workflows for determining the boiling and
melting points.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1582965?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Prepare Sample:
Solidify and powder the
organic compound.

Y

Pack sample into
capillary tube (2-3 mm).

Y

Place capillary tube
in melting point apparatus.

Y

Heat rapidly to ~15°C
below expected M.P.

Y

Reduce heating rate
to 1-2°C per minute.

No melting

Observe for melting.

elting observed

Record temperature range
from first liquid drop to
completely liquid.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination using the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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